Cas no 1554200-12-2 (2,2-difluorocyclopentane-1-carbaldehyde)

• Product Name: 2,2-difluorocyclopentane-1-carbaldehyde
• CAS No: 1554200-12-2
• MF: C₆H₈F₂O
• MW: 134.123929023743
• MDL: MFCD28635551
• CID: 5210146
• PubChem ID: 53894348
• Update Time: 2025-10-30

2,2-difluorocyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxaldehyde, 2,2-difluoro-
• 2,2-difluorocyclopentane-1-carbaldehyde

• MDL： MFCD28635551
• Inchi： 1S/C6H8F2O/c7-6(8)3-1-2-5(6)4-9/h4-5H,1-3H2
• InChI Key： GCRBISNVQMQXPU-UHFFFAOYSA-N
• SMILES： C1(C=O)CCCC1(F)F

Computed Properties

• Exact Mass: 134.05432120g/mol
• Monoisotopic Mass: 134.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2,2-difluorocyclopentane-1-carbaldehyde

Introduction to 2,2-Difluorocyclopentane-1-carbaldehyde (CAS No. 1554200-12-2)

2,2-Difluorocyclopentane-1-carbaldehyde (CAS No. 1554200-12-2) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring with two fluorine atoms and a carbonyl group, which endow it with distinct chemical properties and reactivity.

The structure of 2,2-difluorocyclopentane-1-carbaldehyde is particularly noteworthy. The cyclopentane ring provides a rigid framework, while the presence of the two fluorine atoms introduces significant electronic and steric effects. The carbonyl group further enhances the reactivity of the molecule, making it an attractive building block for a variety of synthetic transformations. The combination of these features makes 2,2-difluorocyclopentane-1-carbaldehyde a valuable intermediate in the synthesis of complex molecules.

In the pharmaceutical industry, 2,2-difluorocyclopentane-1-carbaldehyde has shown promise as a key intermediate in the development of novel drugs. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which can lead to more effective and safer medications. Recent studies have explored the use of 2,2-difluorocyclopentane-1-carbaldehyde in the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of fluorinated antiviral compounds using 2,2-difluorocyclopentane-1-carbaldehyde as a starting material.

Materials science is another area where 2,2-difluorocyclopentane-1-carbaldehyde has found applications. The unique electronic properties of fluorinated compounds make them suitable for use in advanced materials such as polymers and coatings. Research has shown that incorporating 2,2-difluorocyclopentane-1-carbaldehyde into polymer structures can enhance their thermal stability and mechanical strength. A study published in Macromolecules demonstrated the synthesis of a novel fluorinated polymer using 2,2-difluorocyclopentane-1-carbaldehyde as a monomer, which exhibited excellent thermal stability and solvent resistance.

In chemical synthesis, 2,2-difluorocyclopentane-1-carbaldehyde serves as a versatile reagent for various reactions. Its reactivity is influenced by the presence of the carbonyl group and the fluorine atoms, making it suitable for nucleophilic addition reactions, aldol condensations, and other synthetic transformations. A recent review article in Tetrahedron Letters highlighted several novel synthetic routes that utilize 2,2-difluorocyclopentane-1-carbaldehyde to access complex organic molecules with high efficiency and selectivity.

The synthesis of 2,2-difluorocyclopentane-1-carbaldehyde itself has been optimized over the years to improve yield and purity. One common method involves the reaction of cyclopentanone with difluoroiodomethane followed by oxidative cleavage to form the aldehyde. Advances in catalytic methods have further streamlined this process, making it more accessible for large-scale production. A study published in Organic Letters described a highly efficient catalytic protocol for the synthesis of 2,2-difluorocyclopentane-1-carbaldehyde using a palladium catalyst.

The safety and handling of 2,2-difluorocyclopentane-1-carbaldehyde are important considerations for researchers and industrial users. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. The compound should be stored in a cool, dry place away from strong oxidizers and sources of ignition. Personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound to prevent skin contact and inhalation.

In conclusion, 2,2-difluorocyclopentane-1-carbaldehyde (CAS No. 1554200-12-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and reactivity make it an invaluable intermediate for the development of advanced materials and therapeutic agents. Ongoing research continues to uncover new applications and synthetic methods for this compound, solidifying its position as an important player in modern chemistry.